1-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-4-[(4-methylphenyl)thio]piperidine

• IUPAC Name: [1-[(2-fluorophenyl)methyl]triazol-4-yl]-[4-(4-methylphenyl)sulfanylpiperidin-1-yl]methanone
• InChI: InChI=1S/C22H23FN4OS/c1-16-6-8-18(9-7-16)29-19-10-12-26(13-11-19)22(28)21-15-27(25-24-21)14-17-4-2-3-5-20(17)23/h2-9,15,19H,10-14H2,1H3
• InChI Key: UTACPOXSXJWAIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2CCN(CC2)C(=O)C3=CN(N=N3)CC4=CC=CC=C4F
• Molecular Formula: C22H23FN4OS
• Molecular Weight: 410.5 g/mol

Description

The compound “1-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-4-[(4-methylphenyl)thio]piperidine” is a complex organic molecule. It contains a piperidine ring, which is a common motif in many pharmaceuticals and other bioactive compounds. The molecule also features a 1,2,3-triazole ring, which is known for its stability and versatility in various chemical reactions. The presence of a fluorobenzyl group might influence the compound’s properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups and rings. The 1,2,3-triazole ring and the piperidine ring are likely to contribute significantly to the compound’s three-dimensional structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the conditions and the reagents present. The presence of a 1,2,3-triazole ring suggests that it might undergo reactions typical for this heterocycle.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, stability, and reactivity would be influenced by the functional groups present in the molecule.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could be interesting to explore its interactions with various biological targets and to investigate its potential use in areas such as medicinal chemistry.